Cas no 106266-11-9 (6-Desfluoro-6-hydroxy Risperidone)

• Product Name: 6-Desfluoro-6-hydroxy Risperidone
• CAS No: 106266-11-9
• MF: C₂₃H₂₈N₄O₃
• MW: 408.493425369263
• CID: 893782
• Update Time: 2025-10-29

6-Desfluoro-6-hydroxy Risperidone Chemical and Physical Properties

Names and Identifiers

• 6-Desfluoro-6-hydroxy Risperidone
• 3-[1-[2-(2-methyl-4-oxo-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-3-yl)ethyl]piperidin-4-yl]-2H-1,2-benzoxazol-6-one
• 6-DESFLUORO-6-HYDROXY-RISPERIDONE
• 6,7,8,9-Tetrahydro-3-[2-[4-(6-hydroxy-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-2-Methyl-4H-pyrido[1,2-a]pyriMidin-4-one

• Inchi： 1S/C23H28N4O3/c1-15-18(23(29)27-10-3-2-4-21(27)24-15)9-13-26-11-7-16(8-12-26)22-19-6-5-17(28)14-20(19)30-25-22/h5-6,14,16,28H,2-4,7-13H2,1H3
• InChI Key： KMZACMPMNDRKFH-UHFFFAOYSA-N
• SMILES： C1CC2=NC(C)=C(CCN3CCC(c4c5ccc(O)cc5on4)CC3)C(=O)N2CC1

Computed Properties

• Exact Mass: 408.21600

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 247-250°C
• Solubility: Almost insoluble (0.049 g/l) (25 º C),
• PSA: 84.39000
• LogP: 3.09480

Additional information on 6-Desfluoro-6-hydroxy Risperidone

6-Desfluoro-6-hydroxy Risperidone (CAS No. 106266-11-9): A Comprehensive Overview

6-Desfluoro-6-hydroxy Risperidone (CAS No. 106266-11-9) is a significant metabolite of the widely used antipsychotic drug Risperidone. This compound has garnered attention in pharmaceutical research due to its unique structural modifications and potential implications in drug metabolism studies. As researchers and healthcare professionals increasingly focus on pharmacokinetics and drug metabolite analysis, understanding compounds like 6-Desfluoro-6-hydroxy Risperidone becomes crucial for optimizing therapeutic outcomes.

The chemical structure of 6-Desfluoro-6-hydroxy Risperidone features a hydroxyl group at the 6-position instead of the fluorine atom present in the parent compound. This modification significantly alters its physicochemical properties and biological activity. Recent studies in neuropharmacology have explored how such structural changes affect receptor binding affinity and metabolic pathways, making this compound particularly interesting for researchers investigating CNS drug development.

In the context of current pharmaceutical trends, 6-Desfluoro-6-hydroxy Risperidone represents an important case study in drug metabolism and personalized medicine. With growing interest in precision psychiatry and biomarker discovery, this metabolite's role in individual response variability to Risperidone treatment has become a hot research topic. Pharmaceutical companies are particularly interested in how metabolites like 6-Desfluoro-6-hydroxy Risperidone might influence drug efficacy and safety profiles.

The analytical characterization of 6-Desfluoro-6-hydroxy Risperidone typically involves advanced techniques such as LC-MS/MS and NMR spectroscopy. These methods are essential for quality control in pharmaceutical manufacturing and for clinical studies examining drug metabolism. The compound's stability under various conditions is another area of active investigation, especially considering the increasing demand for stable reference standards in analytical laboratories.

From a therapeutic perspective, research on 6-Desfluoro-6-hydroxy Risperidone contributes to our understanding of atypical antipsychotics and their metabolic pathways. This knowledge is particularly valuable in addressing current challenges in mental health treatment, such as interpatient variability in drug response and the development of more targeted therapies. The compound's potential role in therapeutic drug monitoring protocols is another area receiving growing attention from clinicians.

The synthesis and production of 6-Desfluoro-6-hydroxy Risperidone require specialized expertise in organic chemistry and pharmaceutical synthesis. Manufacturers must adhere to strict GMP standards to ensure product purity and consistency, especially when producing reference materials for research and diagnostic applications. The compound's market demand has been steadily increasing, paralleling the growth in neuropsychiatric drug development and personalized medicine approaches.

In research applications, 6-Desfluoro-6-hydroxy Risperidone serves as a valuable tool for studying drug-drug interactions and metabolic enzyme polymorphisms. These studies are particularly relevant given current concerns about polypharmacy in psychiatric treatment and the need for better predictive models of drug metabolism. The compound's unique properties make it an important reference material in laboratories focusing on CNS pharmacology and psychotropic drug research.

Quality assurance for 6-Desfluoro-6-hydroxy Risperidone involves rigorous testing for identity, purity, and stability. Analytical methods must be validated according to ICH guidelines, ensuring reliable results for both research and clinical applications. The compound's storage conditions are another critical consideration, with recommendations typically including protection from light and moisture to maintain stability over time.

As the pharmaceutical industry continues to emphasize translational research, compounds like 6-Desfluoro-6-hydroxy Risperidone play a pivotal role in bridging the gap between basic science and clinical applications. Their study contributes to the development of more effective and safer psychiatric medications, addressing current gaps in mental healthcare. The compound's relevance extends to emerging fields such as pharmacogenomics and digital therapeutics, where understanding drug metabolism is essential for treatment personalization.

Future research directions for 6-Desfluoro-6-hydroxy Risperidone may include investigations into its potential biological activity, though current evidence suggests it is primarily a metabolic product rather than an active pharmaceutical ingredient. Nevertheless, its importance in understanding Risperidone's complete pharmacological profile remains undisputed. As analytical technologies advance, particularly in mass spectrometry and metabolomics, the compound will likely continue to be an important reference material in psychiatric drug research and development.